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Compound of Interest

Compound Name: Butyl diphenylphosphinite

Cat. No.: B082830

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the chemical and physical properties of
butyl diphenylphosphinite. The information is presented to support research and
development activities where this organophosphorus compound may be of interest.

Core Chemical Data

The fundamental properties of butyl diphenylphosphinite are summarized below, providing a
clear reference for experimental design and chemical synthesis.

Property Value Reference
Molecular Weight 258.303 g/mol

Molecular Formula C16H100P [1]

CAS Number 13360-94-6 [2]
Monoisotopic Mass 258.11734 Da [1]

Experimental Considerations

Detailed experimental protocols for the synthesis and application of butyl
diphenylphosphinite are not extensively documented in publicly available literature. However,
its structural class—phosphinites—suggests its potential utility as a ligand in catalysis or as a

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b082830?utm_src=pdf-interest
https://www.benchchem.com/product/b082830?utm_src=pdf-body
https://www.benchchem.com/product/b082830?utm_src=pdf-body
https://pubchemlite.lcsb.uni.lu/e/compound/83377
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB0931335.htm
https://pubchemlite.lcsb.uni.lu/e/compound/83377
https://www.benchchem.com/product/b082830?utm_src=pdf-body
https://www.benchchem.com/product/b082830?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

reagent in organic synthesis. Researchers working with this compound would typically rely on
general procedures for the synthesis of phosphinites, often involving the reaction of a
chlorophosphine with an alcohol in the presence of a base.

A generalized workflow for the potential synthesis and handling of butyl diphenylphosphinite
is outlined below. This diagram serves as a conceptual guide for researchers, emphasizing the
necessary steps from synthesis to characterization.
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Synthesis Stage

Diphenylchlorophosphine
+ n-Butanol
+ Base (e.g., Triethylamine)

Addition

Reaction in Anhydrous Solvent
(e.g., Toluene or THF)
under Inert Atmosphere (N2 or Ar)

Formation

Crude Butyl Diphenylphosphinite
+ Triethylamine Hydrochloride

Workup

Purification Stage

Filtration to remove salt byproduct

i

Solvent Removal
(Vacuum Distillation or Evaporation)

i

Purified Butyl Diphenylphosphinite

Analysis

Characterization Stage
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i

Structural Confirmation
and Purity Assessment
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A generalized experimental workflow for butyl diphenylphosphinite.
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Potential Applications and Signaling Pathways

Due to the limited specific data on butyl diphenylphosphinite in biological systems, no
established signaling pathways involving this molecule can be described. However,
phosphinite-containing molecules are known to act as ligands for transition metals used in
catalysis. In the context of drug development, such catalytic systems can be crucial for the
synthesis of complex organic molecules that form the basis of new therapeutic agents. The
phosphorus atom in butyl diphenylphosphinite has a lone pair of electrons, making it a
potential donor to a metal center, thereby influencing the catalytic activity and selectivity of the

metal complex.

The logical relationship for its potential role as a ligand in a catalytic cycle is depicted below.
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Conceptual catalytic cycle involving a phosphinite ligand.

While this guide provides the core molecular data for butyl diphenylphosphinite, it is
important for researchers to recognize the limited scope of currently available application-
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specific information. Further investigation and publication in peer-reviewed journals are
necessary to fully elucidate the experimental protocols and potential uses of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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